Cas no 1396791-16-4 (N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1396791-16-4
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• CID: 6177336
• PubChem ID: 71782574
• Update Time: 2025-06-15

N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxochromene-3-carboxamide
• AKOS024525046
• 1396791-16-4
• VU0525947-1
• N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-2H-chromene-3-carboxamide
• F5857-9168
• N-(2-(furan-2-yl)-2-hydroxypropyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C17H15NO5/c1-17(21,14-7-4-8-22-14)10-18-15(19)12-9-11-5-2-3-6-13(11)23-16(12)20/h2-9,21H,10H2,1H3,(H,18,19)
• InChI Key： SQYPIXOFZJMOTB-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 313.09502258g/mol
• Monoisotopic Mass: 313.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.8Ų

Additional information on N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide

Introduction to N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1396791-16-4)

N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1396791-16-4, belongs to the chromene class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a furan moiety and a hydroxypropyl group, contribute to its unique chemical properties and biological interactions.

The chromene scaffold is a prominent structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The addition of a furan ring to the chromene core enhances its pharmacological profile by introducing additional functional sites for interaction with biological targets. Specifically, the furan-2-yl substituent in N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide can participate in hydrogen bonding and π-stacking interactions, which are crucial for binding to biological macromolecules.

The hydroxypropyl group in the molecule further modulates its solubility and bioavailability, making it a promising candidate for drug development. This group can also serve as a site for post-translational modifications, enhancing the compound's ability to interact with specific enzymes or receptors. The 2 oxo group in the chromene ring introduces a carbonyl functionality, which can participate in various chemical reactions and biological processes.

In recent years, there has been growing interest in chromene derivatives due to their potential applications in treating various diseases. For instance, studies have shown that certain chromene compounds can inhibit the activity of enzymes involved in inflammation and oxidative stress. N-2-(furan-2-yl)-2-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide has been investigated for its potential role in modulating these pathways. Preliminary research suggests that this compound may exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthesis of N-2-(furan-2-y1)-hydroxypropyl-oxo-chromene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furan ring necessitates protective group strategies to prevent unwanted side reactions. Additionally, the hydroxypropyl group must be incorporated at the correct position to maintain the desired pharmacological properties.

The pharmacokinetic profile of N-2-(furan-y1)-hydroxypropyl-oxo-chromene-3-carboxamide is another critical aspect that needs to be evaluated. Studies have shown that the presence of hydrophilic groups can enhance oral bioavailability by improving solubility and reducing metabolic clearance. However, excessive hydrophilicity may lead to poor membrane permeability, necessitating a balance between lipophilicity and solubility.

In conclusion, N-2-(furan-y1)-hydroxypropyl-oxo-chromene-3-carboxamide is a promising compound with potential therapeutic applications in various fields. Its unique structural features and biological interactions make it an attractive candidate for further research and development. As our understanding of pharmacology continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.